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Compound of Interest

Compound Name: tert-Butyl cyanoacetate

Cat. No.: B107979

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl cyanoacetate (t-BCA) is a versatile organic compound widely utilized as a key
intermediate in the synthesis of a diverse range of pharmaceutical and agrochemical products.
[1] Its unique chemical structure, featuring a bulky tert-butyl ester group and a reactive nitrile
functional group, makes it a valuable building block in various condensation and nucleophilic
substitution reactions.[1] This technical guide provides an in-depth overview of the core
physical properties of tert-butyl cyanoacetate, complete with experimental protocols for their
determination and a detailed workflow for its synthesis, to support its effective application in
research and development.

Core Physical and Chemical Properties

The fundamental physical and chemical identifiers for tert-butyl cyanoacetate are
summarized below.
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Identifier Value Reference
CAS Number 1116-98-9 [2][3]
Molecular Formula C7H11NO:2 [3]
Molecular Weight 141.17 g/mol [3]

IUPAC Name tert-butyl 2-cyanoacetate [4]

Cyanoacetic Acid tert-Butyl
Synonyms [3]
Ester, t-Butyl Cyanoacetate

SMILES CC(C)(C)OC(=0O)CC#N [4]

BFNYNEMRWHFIMR-
INChl Key [4]
UHFFFAOYSA-N

Quantitative Physical Properties

A comprehensive summary of the key physical properties of tert-butyl cyanoacetate is
presented in the following table. These properties are crucial for its handling, storage, and
application in various experimental setups.
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Property Value Conditions Reference
Appearance Colorle.ss t.o pale Ambient [1]
yellow liquid

Odor Fruity or odorless Ambient [1]

Density 0.988 g/mL at 20 °C [3]

Boiling Point 40-42 °C at 0.1 mmHg [3]

67-68 °C at 1.5 mmHg [5]

Flash Point 91 °C Closed Cup [6]
Refractive Index 1.420 at 20 °C [7]

Limited solubility in
. water; Soluble in )
Solubility ) Ambient [1]
organic solvents (e.g.,

ethanol, ether)

2-8°C, under inert
Storage
atmosphere

Experimental Protocols

Detailed methodologies for the determination of key physical properties and the synthesis of
tert-butyl cyanoacetate are provided below.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of a small quantity of
liquid is the capillary tube method.[8]

Apparatus:
e Thiele tube or similar heating apparatus (e.g., aluminum block)[9]

e Thermometer
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Fusion tube (small test tube)

Capillary tube, sealed at one end[8]

Sample of tert-butyl cyanoacetate

Heat source (e.g., Bunsen burner with tripod and gauze, or heating mantle)

Procedure:

A small amount (a few drops) of tert-butyl cyanoacetate is placed into the fusion tube.[9]

The capillary tube, with its sealed end facing upwards, is placed inside the fusion tube
containing the sample.[8]

The fusion tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil or silicone oil).

The apparatus is heated slowly and gently.[9]

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the open end of the capillary tube.[9]

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is a fundamental physical property defined as the mass of a substance per unit

volume.[10]
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Apparatus:

Pycnometer (density bottle) or a graduated cylinder[10]

Analytical balance

Thermometer

Sample of tert-butyl cyanoacetate

Procedure:

The mass of a clean, dry pycnometer or 10-mL graduated cylinder is accurately measured
using an analytical balance.[11]

e The container is filled with a known volume of tert-butyl cyanoacetate. If using a graduated
cylinder, the volume is read from the bottom of the meniscus.[10][11]

e The combined mass of the container and the liquid is measured.[11]
e The temperature of the liquid is recorded.

e The density (p) is calculated using the formula: p = (mass of liquid) / (volume of liquid) where
the mass of the liquid is the combined mass minus the mass of the empty container.[10]

» For higher accuracy, the procedure should be repeated, and the average density calculated.
[10]

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance.

Apparatus:
o Abbe refractometer

o Constant temperature water bath
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Dropper

Sample of tert-butyl cyanoacetate

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index (e.g.,
distilled water).

The prism of the refractometer is cleaned with a suitable solvent and dried with a soft tissue.

A few drops of tert-butyl cyanoacetate are placed on the surface of the prism using a
dropper.

The prism is closed and the light source is switched on.

The adjustment knob is used to bring the boundary line between the light and dark fields into
the center of the crosshairs seen through the eyepiece.

The refractive index is read directly from the instrument's scale.

The temperature at which the measurement is taken should be controlled and recorded, as
the refractive index is temperature-dependent.

Synthesis of tert-Butyl Cyanoacetate

tert-Butyl cyanoacetate can be synthesized via several routes, including the direct

esterification of cyanoacetic acid with tert-butanol.[12][13]

Materials:

Cyanoacetic acid

tert-Butanol
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N,N'-Dicyclohexylcarbodiimide (DCC)

Dichloromethane (DCM)

Acetonitrile

Celite

Procedure:
e Cyanoacetic acid (1.0 eq) is suspended in acetonitrile.[13]
o tert-Butanol (1.25 eq) is added to the suspension.[13]

e Asolution of DCC (1.1 eq) in dichloromethane is added to the reaction mixture while stirring
at room temperature.[13]

e The reaction mixture is stirred for approximately 30 minutes.[13]
o The mixture is then filtered through Celite to remove the precipitated dicyclohexylurea.[13]

e The solvents are removed from the filtrate by evaporation under reduced pressure to yield
the crude tert-butyl cyanoacetate product.[13]

» Further purification can be achieved by vacuum distillation.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of tert-butyl
cyanoacetate.

Esterification Reaction
(

Transfer Filtration Filtrate Solvent Evaporation
Stirring at RT, 30 min) (Removal of DCU byproduct) (Rotary Evaporator) tert-Butyl Cyanoacetate

- Solvents (ACN/DCM)

Click to download full resolution via product page
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Caption: Workflow for the synthesis and purification of tert-butyl cyanoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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